![molecular formula C4H3IN2O B3027249 4-Iodo-1H-pyrazole-5-carbaldehyde CAS No. 1259224-01-5](/img/structure/B3027249.png)
4-Iodo-1H-pyrazole-5-carbaldehyde
Overview
Description
4-Iodo-1H-pyrazole-5-carbaldehyde is a chemical compound with the molecular formula C4H3IN2O . It has a molecular weight of 221.984 Da . It is used as an intermediate in the synthesis of biologically active compounds .
Synthesis Analysis
The common methods for the synthesis of pyrazol-4-carbaldehydes are Vilsmeier-Haack reaction of hydrazones, Vilsmeier reaction of 1H-pyrazol-5 (4H)-one and oxidation of pyrazole-4-carboxylic acids . Other methods include the use of dialkyl azodicarboxylates with substituted propargylamines , and the condensation of ketones, aldehydes and hydrazine monohydrochloride .Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered aromatic ring structure with two nitrogen atoms adjacent to three carbon atoms . The InChI code for this compound is 1S/C7H9IN2O/c1-2-3-10-7 (5-11)6 (8)4-9-10/h4-5H,2-3H2,1H3 .Chemical Reactions Analysis
4-Iodopyrazole undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole . It can also be used in an indium-mediated synthesis of heterobiaryls .Physical And Chemical Properties Analysis
This compound is a white to off-white solid . The compound should be stored in a refrigerator .Scientific Research Applications
Chemical Synthesis and Intermediate Use
- 4-Iodo-1H-pyrazole-5-carbaldehyde derivatives are used in various chemical syntheses, such as in the Sonogashira-type reactions to create Pyrazolo[4,3-c]pyridines (Vilkauskaitė, Šačkus & Holzer, 2011).
- These compounds can be efficiently synthesized using microwave-assisted methods, highlighting their utility in rapid chemical synthesis processes (Orrego-Hernández, Cobo & Portilla, 2015).
Crystallographic Studies
- The crystal structure of derivatives like 5-Chloro-3-Methyl-1-Phenyl-1H-Pyrazole-4-Carbaldehyde has been explored, providing insights into the molecular structure and bonding characteristics of these compounds (Xu & Shi, 2011).
Biochemical and Medicinal Applications
- Pyrazole derivatives, including this compound, have been studied for their antimicrobial properties. For instance, Schiff bases of chitosan with heteroaryl pyrazole derivatives show significant activity against various bacteria and fungi (Hamed, Abdelhamid, Saad, Elkady & Elsabee, 2020).
- These compounds also show promise in antioxidant and anti-inflammatory activities, which can be significant in pharmaceutical research (Sudha, Subbaiah & Mahalakshmi, 2021).
Photodynamic Therapy
- Pyrazole-indole hybrids, synthesized from similar compounds, have shown potential in photodynamic therapy for skin melanoma, indicating the broader applicability of pyrazole derivatives in cancer treatment (Varvuolytė, Malina, Bieliauskas, Hošíková, Simerská, Kolářová, Kleizienė, Kryštof, Šačkus & Žukauskaitė, 2020).
Other Applications
- Further applications include their use in the synthesis of novel compounds with potential as 5α-reductase and aromatase inhibitors, highlighting the versatility of these compounds in medicinal chemistry (El-Naggar, Abd El-All, El-Naem, Abdalla & Rashdan, 2020).
Safety and Hazards
The compound is considered harmful by inhalation, in contact with skin, and if swallowed . It has hazard statements H302, H315, H318, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes, rinsing cautiously with water for several minutes .
Mechanism of Action
Target of Action
The primary targets of 4-Iodo-1H-pyrazole-5-carbaldehyde are Alcohol dehydrogenase 1C , Alcohol dehydrogenase 1B , Alcohol dehydrogenase 1A , and Mycocyclosin synthase . These enzymes play crucial roles in various biochemical processes, including alcohol metabolism and the synthesis of mycocyclosin, a compound produced by Mycobacterium tuberculosis .
Mode of Action
For instance, it may interact with Mycocyclosin synthase, which catalyzes C-C bond formation between the carbons ortho to the phenolic hydroxyl of cyclo (L-tyr-L-tyr) (cYY), producing mycocyclosin .
Biochemical Pathways
Given its interaction with mycocyclosin synthase, it’s likely that the compound affects the synthesis of mycocyclosin . This could have downstream effects on the metabolic processes of Mycobacterium tuberculosis.
Result of Action
Given its potential interaction with Mycocyclosin synthase, it may influence the production of mycocyclosin, potentially affecting the growth and survival of Mycobacterium tuberculosis .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other compounds can affect its reactivity and interaction with its targets
properties
IUPAC Name |
4-iodo-1H-pyrazole-5-carbaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3IN2O/c5-3-1-6-7-4(3)2-8/h1-2H,(H,6,7) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBENXPVDZFCZLZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1I)C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3IN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901293617 | |
Record name | 4-Iodo-1H-pyrazole-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901293617 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.98 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1259224-01-5 | |
Record name | 4-Iodo-1H-pyrazole-3-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1259224-01-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Iodo-1H-pyrazole-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901293617 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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